Cas no 180863-35-8 (Methyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate)

• Product Name: Methyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate
• CAS No: 180863-35-8
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 1090843
• PubChem ID: 59700597
• Update Time: 2025-10-30

Methyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate
• methyl 3-[[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]benzoate
• DB-417011
• tert-butyl N-methyl-N-(3-(methyloxycarbonyl)benzyl)carbamate
• Methyl 3-{[(tert-butoxycarbonyl)(methyl)amino]methyl}benzoate
• 180863-35-8
• DTXSID50732687
• SCHEMBL1830055
• DFFXODHIBKZVSS-UHFFFAOYSA-N
• Methyl3-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate
• 3-[(tert-Butoxycarbonyl-methyl-amino)-methyl]-benzoic acid methyl ester

• Inchi： 1S/C15H21NO4/c1-15(2,3)20-14(18)16(4)10-11-7-6-8-12(9-11)13(17)19-5/h6-9H,10H2,1-5H3
• InChI Key： DFFXODHIBKZVSS-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC1C=CC=C(C(=O)OC)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Additional information on Methyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate

Methyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate (CAS No. 180863-35-8): A Comprehensive Overview

Methyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate, identified by its CAS number 180863-35-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a complex structure, has garnered attention due to its potential applications in various scientific domains. The detailed exploration of its chemical properties, synthesis methods, and emerging applications provides a comprehensive understanding of its value in modern research.

The molecular structure of Methyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate encompasses several functional groups that contribute to its unique reactivity and utility. The presence of a benzoate moiety, combined with a tert-butoxycarbonyl (Boc) protected amino group and a methylamino side chain, creates a versatile scaffold for further chemical modifications. This architecture makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, the compound has been studied for its role in the synthesis of bioactive molecules. The benzoate group is known for its stability and compatibility with various biological systems, making it an ideal candidate for drug development. Additionally, the Boc protection on the amino group allows for controlled deprotection under specific conditions, facilitating the introduction of diverse functional groups. This flexibility is crucial in medicinal chemistry, where precise molecular design is essential for achieving desired pharmacological effects.

One of the most compelling aspects of Methyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate is its potential application in the synthesis of peptide mimetics. Peptides are vital in biological processes and have been widely used as therapeutic agents. However, their susceptibility to enzymatic degradation limits their clinical utility. By incorporating this compound into peptide-like structures, researchers can enhance stability and bioavailability. The Boc-protected amino group can be strategically incorporated into peptide chains to prevent premature degradation while maintaining biological activity.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have demonstrated that Methyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate can interact with specific biological targets through its aromatic ring and functional groups. These interactions are critical for designing molecules with high affinity and selectivity. Such properties are essential for developing drugs that minimize side effects while maximizing therapeutic efficacy.

The synthesis of Methyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to optimize yield and purity. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the benzoate moiety efficiently. These methods align with green chemistry principles by minimizing waste and reducing energy consumption.

The compound's role in drug discovery extends beyond peptide mimetics. It has been explored as a precursor for small molecule inhibitors targeting various enzymes involved in disease pathways. For example, studies have shown its potential in inhibiting kinases, which are aberrantly activated in cancer cells. By modulating kinase activity, this compound could contribute to the development of novel anticancer therapies.

The growing interest in Methyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate has led to several collaborative research initiatives between academic institutions and pharmaceutical companies. These partnerships aim to accelerate the translation of laboratory findings into clinical applications. The compound's multifaceted properties make it a promising candidate for further investigation across multiple therapeutic areas.

In conclusion, Methyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate (CAS No. 180863-35-8) represents a significant advancement in chemical research with potential implications for drug development and biotechnology. Its complex structure and versatile functional groups offer opportunities for innovative applications in synthetic chemistry and medicinal chemistry. As research continues to uncover new possibilities, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.